Cas no 56075-75-3 (4-Amino-3-isobutylpyrimidine-2,6-dione)

4-Amino-3-isobutylpyrimidine-2,6-dione structure
56075-75-3 structure
Product Name:4-Amino-3-isobutylpyrimidine-2,6-dione
CAS No:56075-75-3
MF:C8H13N3O2
MW:183.207721471786
CID:826183
PubChem ID:853898
Update Time:2026-04-29

4-Amino-3-isobutylpyrimidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-isobutylpyrimidine-2,6-dione
    • 1-ISOBUTYL-6-AMINOURACIL
    • 6-amino-1-isobutyl-1,3-dihydropyrimidine-2,4-dione
    • 6-Amino-1-isobutyl-1H-pyrimidin-2,4-dion
    • 6-amino-1-isobutyl-1H-pyrimidine-2,4-dione
    • 6-Amino-1-isobutyluracil
    • Inchi: InChI=1S/C8H13N3O2/c1-5(2)4-11-6(9)3-7(12)10-8(11)13/h3,5H,4,9H2,1-2H3,(H,10,12,13)
    • InChI Key: QTAYOSNLQPIPFG-UHFFFAOYSA-N
    • SMILES: CC(CN1C(N)=CC(NC1=O)=O)C

Computed Properties

  • Exact Mass: 183.10100
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

Experimental Properties

  • Melting Point: 270-273°C
  • PSA: 80.88000
  • LogP: 0.35600

4-Amino-3-isobutylpyrimidine-2,6-dione Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Amino-3-isobutylpyrimidine-2,6-dione Pricemore >>

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4-Amino-3-isobutylpyrimidine-2,6-dione Production Method

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